Cas no 1553327-29-9 (2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroethan-1-amine
• CAS No: 1553327-29-9
• MF: C₁₀H₁₈FN₃
• MW: 199.26842546463
• CID: 6388448
• PubChem ID: 84024644
• Update Time: 2025-05-19

2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroethan-1-amine
• EN300-1853289
• 1553327-29-9

• Inchi： 1S/C10H18FN3/c1-10(2,3)9-5-8(7(11)6-12)14(4)13-9/h5,7H,6,12H2,1-4H3
• InChI Key： IUZHWKJXLYMNJQ-UHFFFAOYSA-N
• SMILES： FC(CN)C1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 199.14847575g/mol
• Monoisotopic Mass: 199.14847575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroethan-1-amine

Introduction to 2-(3-Tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroethan-1-amine (CAS No. 1553327-29-9)

The compound 2-(3-Tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-fluoroethan-1-amine, identified by the CAS registry number CAS No. 1553327-29, is a highly specialized organic compound with significant potential in various fields, particularly in pharmaceutical and materials science. This compound has garnered attention due to its unique chemical structure and promising applications in drug development and advanced materials synthesis.

The chemical structure of 2-(3-Tert-butyl-1-methyl-pyrazol-5-yl)-fluoroethan-amine is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern of this compound includes a tert-butyl group at the 3-position of the pyrazole ring, a methyl group at the 1-position, and a fluoroethylamine substituent at the 5-position. This arrangement imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive molecules. The presence of the fluoroethylamine group in this compound further enhances its potential as a building block for drug discovery. Fluorinated compounds are known for their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability, which are critical for drug candidates.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, and ring-forming strategies. Researchers have explored optimized synthetic routes to enhance yield and purity, ensuring that the compound can be produced efficiently for both research and industrial applications. The use of modern catalytic systems and green chemistry principles has also been reported in recent literature, underscoring the commitment to sustainable chemical practices.

The pharmacological properties of CAS No. 1553327-29-9 have been studied extensively in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent activity against various targets, including enzymes involved in inflammatory pathways and receptors associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it particularly promising for central nervous system-related therapies.

Beyond its pharmaceutical applications, this compound has also been investigated for its potential in materials science. The pyrazole moiety is known to exhibit nonlinear optical properties, making it a candidate for advanced optical materials. Additionally, its amine functionality can serve as a versatile linker in polymer chemistry, enabling the construction of functional polymers with tailored properties.

In conclusion, 2-(3-Tert-butyl-pyrazol-methyl-fluoroethan-amine) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.